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Compound of Interest

Compound Name: Azido-PEG8-Azide

Cat. No.: B8252066

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

application of Azido-PEG8-Azide. Designed for professionals in research and drug

development, this document outlines critical safety protocols, summarizes key quantitative

data, and offers detailed experimental methodologies for its principal application in

bioorthogonal chemistry.

Chemical Identification and Properties
Azido-PEG8-Azide is a homobifunctional crosslinker featuring a discrete polyethylene glycol

(PEG) spacer of eight ethylene glycol units, terminated at both ends by an azide group. This

structure imparts water solubility and allows for its use in aqueous environments for

bioconjugation reactions.[1] The azide moieties are highly reactive with alkynes in "click

chemistry" reactions, forming stable triazole linkages.

Table 1: Chemical and Physical Properties of Azido-PEG8-Azide
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Property Value Reference

Chemical Name Azido-PEG8-azide [1]

Synonyms

1,23-Diazido-

3,6,9,12,15,18,21-

heptaoxatricosane

CAS Number 361543-07-9 [1][2]

Molecular Formula C18H36N6O8 [2]

Molecular Weight 464.51 g/mol

Appearance Solid or viscous liquid

Purity ≥98%

Solubility Water, DMSO, DCM, DMF

Safety and Hazard Information
As an organic azide, Azido-PEG8-Azide requires careful handling to mitigate potential risks.

While the relatively high molecular weight and carbon-to-nitrogen ratio of Azido-PEG8-Azide
reduce its explosive potential compared to smaller organic azides, adherence to safety

protocols is mandatory.

Table 2: Hazard Identification and GHS Classification

Hazard Class GHS Classification
Precautionary
Statement Codes

Reference

Acute Toxicity, Oral Category 4
P264, P270, P301 +

P312, P330, P501

Acute Aquatic Toxicity Category 1 P273, P391, P501

Chronic Aquatic

Toxicity
Category 1 P273, P391, P501

Hazard Statements:
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H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability and safety of Azido-PEG8-
Azide.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Safe Handling Practices
Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or aerosols.
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Prevent contact with skin and eyes.

Do not use metal spatulas or other metal utensils to handle the compound, as this can lead

to the formation of shock-sensitive metal azides. Use plastic or ceramic spatulas.

Avoid contact with strong acids, oxidizing agents, and heavy metals. Mixing azides with acids

can form the highly toxic and explosive hydrazoic acid.

Do not use chlorinated solvents such as dichloromethane or chloroform as reaction media,

as this can result in the formation of explosive di- and tri-azidomethane.

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.

Protect from light. Store in an amber vial or a light-blocking container.

Experimental Protocol: Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of Azido-PEG8-Azide is in CuAAC, a highly efficient and specific click

chemistry reaction for bioconjugation. The following is a general protocol for labeling an alkyne-

modified biomolecule.

Materials
Alkyne-modified biomolecule (e.g., protein, oligonucleotide)

Azido-PEG8-Azide

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine

(TBTA) as a copper(I)-stabilizing ligand

Sodium ascorbate (freshly prepared solution)
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Phosphate-buffered saline (PBS), pH 7.4

Dimethylsulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography, dialysis)

Reagent Preparation
Azido-PEG8-Azide Stock Solution: Prepare a 10 mM stock solution in DMSO.

Alkyne-Modified Biomolecule Solution: Dissolve the biomolecule in PBS at a concentration of

1-5 mg/mL.

Copper(II) Sulfate Stock Solution: Prepare a 20 mM stock solution in deionized water.

THPTA/TBTA Ligand Stock Solution: Prepare a 100 mM stock solution in deionized water or

DMSO.

Sodium Ascorbate Stock Solution: Prepare a 100 mM stock solution in deionized water

immediately before use.

Reaction Procedure
In a microcentrifuge tube, combine the alkyne-modified biomolecule with the desired molar

excess of Azido-PEG8-Azide.

In a separate tube, premix the CuSO₄ and THPTA/TBTA ligand solutions in a 1:5 molar ratio

and let it stand for 2-3 minutes to form the copper-ligand complex.

Add the copper-ligand complex to the biomolecule/azide mixture.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final

concentration of sodium ascorbate should be approximately 5 mM.

Gently mix the reaction and incubate at room temperature for 1-2 hours. The reaction can be

performed at 4°C for overnight incubation if the biomolecule is sensitive to room

temperature.
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Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-

PAGE).

Upon completion, purify the conjugated biomolecule using a suitable method such as size-

exclusion chromatography or dialysis to remove unreacted reagents and byproducts.

First Aid and Spill Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of

water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a

physician.

Spill and Disposal Procedures
Spill Cleanup: Wear appropriate PPE. Absorb spills with an inert material (e.g., vermiculite,

sand) and place in a sealed container for disposal. Decontaminate the spill area with a

suitable cleaning agent.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. Do not dispose of down the drain. Azide-containing waste should be collected

separately and clearly labeled.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for a Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) reaction using Azido-PEG8-Azide.
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Caption: Experimental workflow for bioconjugation via CuAAC using Azido-PEG8-Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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